Pentacarbonylbromorhenium

• IUPAC Name: bromorhenium;carbon monoxide
• InChI: InChI=1S/5CO.BrH.Re/c5*1-2;;/h;;;;;1H;/q;;;;;;+1/p-1
• InChI Key: NWJBOTGGBYFKEJ-UHFFFAOYSA-M
• Canonical SMILES: [C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].Br[Re]
• Molecular Formula: C5BrO5Re
• Molecular Weight: 406.16 g/mol
• CAS RN: 14220-21-4

Description

Bromopentacarbonylrhenium(I) is a chemical compound of bromine and rhenium. It is used for the syntheses of other rhenium complexes. Bromine is a halogen element with the symbol Br and atomic number 35. Diatomic bromine does not occur naturally, but bromine salts can be found in crustal rock. (L625, L716)

Scientific Research Applications

• Synthesis of Hydrocarbons and Fluorescent Ligands : Pentacarbonylbromorhenium has been used in the synthesis of hydrocarbons capable of diyl formation (Wittig, 1980) and for synthesizing fluorescent ligands that react with rhenium to form luminescent coordination complexes (Bonello et al., 2014).

• Microwave-Assisted Synthesis : It is used in microwave-assisted synthesis to produce carboxylato, sulfonato, and halido complexes of organometallic rhenium (I) pentylcarbonato (Winstead et al., 2021).

• Catalysis : It serves as a catalyst for converting vinylic furanoses into cyclopentenones, important intermediates in the synthesis of various bioactive molecules (Petrignet et al., 2007).

• Material Science : Its penta-structures exhibit diverse strain dependence in thermal conductivity, potentially useful in emerging nanoelectronic devices (Liu et al., 2016).

• Photochemical Polymerization : Pentacarbonylbromorhenium(I) halides initiate the ring-opening polymerization of cyclohexene oxide photochemically without a co-catalyst at room temperature (Abu-Abdoun, 2000).

• Formation of Complexes : It reacts with benzimidazolylpyridine ligands to form stable octahedral complexes which exhibit dynamic properties at above-ambient temperatures (Gelling et al., 1998).